Cas no 1220038-34-5 (N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-c-pyridine-3-carboxamide hydrochloride)

• Product Name: N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-c-pyridine-3-carboxamide hydrochloride
• CAS No: 1220038-34-5
• MF: C₁₄H₁₇ClN₄O
• MW: 292.763981580734
• CID: 4688528
• Update Time: 2025-05-22

N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-c-pyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]-pyridine-3-carboxamide hydrochloride
• N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
• N-benzyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
• N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-c-pyridine-3-carboxamide hydrochloride

• Inchi： 1S/C14H16N4O.ClH/c19-14(16-8-10-4-2-1-3-5-10)13-11-9-15-7-6-12(11)17-18-13;/h1-5,15H,6-9H2,(H,16,19)(H,17,18);1H
• InChI Key： RPCQPQSNGQWPLE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C2CNCCC=2NN=1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• Topological Polar Surface Area: 69.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-c-pyridine-3-carboxamide hydrochloride

Research Brief on N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1220038-34-5)

N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1220038-34-5) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of specific biological pathways, particularly in the context of neurological disorders and cancer. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and preclinical efficacy.

The compound belongs to the pyrazolopyridine class, which is known for its diverse pharmacological activities. Recent synthetic approaches have optimized the yield and purity of N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride, making it more accessible for further research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural and chemical properties, ensuring reproducibility in experimental settings.

In vitro and in vivo studies have demonstrated that this compound exhibits potent activity as a selective inhibitor of certain kinase enzymes, which are implicated in the pathogenesis of various cancers. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its efficacy in suppressing tumor growth in xenograft models of breast cancer. The compound's ability to cross the blood-brain barrier also makes it a promising candidate for treating neurodegenerative diseases, as evidenced by its neuroprotective effects in animal models of Parkinson's disease.

Despite these promising results, challenges remain in terms of optimizing the pharmacokinetic profile of N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the goal of translating these preclinical findings into therapeutic applications.

In conclusion, N-Benzyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride represents a promising avenue for drug development in oncology and neurology. Continued research is essential to fully elucidate its therapeutic potential and address existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.